3-Hydroxy-4-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95%

• IUPAC Name: 3-hydroxy-4-(3-pyrrolidin-1-ylsulfonylphenyl)benzoic acid
• InChI: InChI=1S/C17H17NO5S/c19-16-11-13(17(20)21)6-7-15(16)12-4-3-5-14(10-12)24(22,23)18-8-1-2-9-18/h3-7,10-11,19H,1-2,8-9H2,(H,20,21)
• InChI Key: VNMXKHHLCRASQM-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)S(=O)(=O)C2=CC=CC(=C2)C3=C(C=C(C=C3)C(=O)O)O
• Molecular Formula: C17H17NO5S
• DSSTOX Substance ID: DTXSID90692312
• Molecular Weight: 347.4 g/mol
• CAS RN: 1262011-26-6

Description

3-Hydroxy-4-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% (3-H4-3PPA) is an important organic compound used in a variety of scientific research applications. It is a white crystalline solid with a molecular weight of 287.29 g/mol and a melting point of 144-147°C. 3-H4-3PPA is a member of the benzoic acid family and is composed of a hydroxyl group, a pyrrolidinylsulfonyl group, and a phenyl group. This compound has a variety of uses due to its unique chemical structure and properties.

Mechanism of Action

The mechanism of action of 3-Hydroxy-4-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% is not fully understood, but it is believed to act as an inhibitor of β-glucosidase by binding to the enzyme and blocking its active site. Additionally, 3-Hydroxy-4-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% has been shown to bind to other enzymes and proteins, such as the protein kinase C and the protein phosphatase 2A, and inhibit their activity.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-Hydroxy-4-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% are not well understood, but it is believed to have an inhibitory effect on the activity of β-glucosidase and other enzymes involved in the metabolism of carbohydrates, lipids, and proteins. Additionally, 3-Hydroxy-4-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% has been shown to bind to and inhibit the activity of the protein kinase C and the protein phosphatase 2A.

Advantages and Limitations for Lab Experiments

The main advantage of using 3-Hydroxy-4-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% in laboratory experiments is its ability to act as an inhibitor of β-glucosidase and other enzymes involved in the metabolism of carbohydrates, lipids, and proteins. Additionally, 3-Hydroxy-4-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% has been shown to be relatively stable and easy to synthesize. However, there are some limitations to using 3-Hydroxy-4-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% in laboratory experiments, such as its limited solubility in water and the fact that it can be toxic at high concentrations.

Future Directions

There are several potential future directions for research involving 3-Hydroxy-4-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95%. One potential future direction is to further study the mechanism of action of this compound and to develop more efficient and specific inhibitors of β-glucosidase and other enzymes involved in the metabolism of carbohydrates, lipids, and proteins. Additionally, further research could be done to develop more efficient and specific inhibitors of the protein kinase C and the protein phosphatase 2A. Additionally, further research could be done to develop more efficient and specific inhibitors of other enzymes and proteins that are involved in metabolic pathways. Finally, further research could be done to explore the potential therapeutic uses of 3-Hydroxy-4-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95%, such as its potential use as an anti-cancer agent.

Synthesis Methods

3-Hydroxy-4-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% can be synthesized in several ways. The most common method is a multi-step synthesis beginning with the reaction of p-toluenesulfonic acid and 1-pyrrolidin-3-yl-2-chloropropane. This reaction yields N-pyrrolidinyl-2-chloropropane-1-sulfonic acid, which is then reacted with 4-chlorobenzoic acid to form 3-Hydroxy-4-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95%. Additionally, 3-Hydroxy-4-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% can be synthesized by reacting 1-pyrrolidin-3-yl-2-chloropropane with 4-bromobenzoic acid or 4-chlorobenzoic acid.

Scientific Research Applications

3-Hydroxy-4-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% has a wide range of applications in scientific research. It is commonly used as an inhibitor of the enzyme β-glucosidase, which is involved in the breakdown of carbohydrates. In addition, 3-Hydroxy-4-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% has been used to study the effects of inhibitors on the activity of other enzymes such as α-amylase, lipase, and xylanase. It has also been used to study the effects of inhibitors on the activity of proteins, such as the protein kinase C and the protein phosphatase 2A. Additionally, 3-Hydroxy-4-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% has been used to study the effects of inhibitors on the activity of enzymes involved in the metabolism of carbohydrates, lipids, and proteins.